Cas no 2321336-56-3 ((2E)-3-(2H-1,3-benzodioxol-5-yl)-1-{3-(oxolan-3-yl)methoxyazetidin-1-yl}prop-2-en-1-one)

• Product Name: (2E)-3-(2H-1,3-benzodioxol-5-yl)-1-{3-(oxolan-3-yl)methoxyazetidin-1-yl}prop-2-en-1-one
• CAS No: 2321336-56-3
• MF: C₁₈H₂₁NO₅
• MW: 331.363045454025
• CID: 5340318
• Update Time: 2025-10-13

(2E)-3-(2H-1,3-benzodioxol-5-yl)-1-{3-(oxolan-3-yl)methoxyazetidin-1-yl}prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• (E)-3-(benzo[d][1,3]dioxol-5-yl)-1-(3-((tetrahydrofuran-3-yl)methoxy)azetidin-1-yl)prop-2-en-1-one
• (E)-3-(1,3-benzodioxol-5-yl)-1-[3-(oxolan-3-ylmethoxy)azetidin-1-yl]prop-2-en-1-one
• (2E)-3-(2H-1,3-benzodioxol-5-yl)-1-{3-(oxolan-3-yl)methoxyazetidin-1-yl}prop-2-en-1-one

• Inchi： 1S/C18H21NO5/c20-18(4-2-13-1-3-16-17(7-13)24-12-23-16)19-8-15(9-19)22-11-14-5-6-21-10-14/h1-4,7,14-15H,5-6,8-12H2/b4-2+
• InChI Key： CKXHZHMKHTWMBI-DUXPYHPUSA-N
• SMILES： O(CC1COCC1)C1CN(C(/C=C/C2=CC=C3C(=C2)OCO3)=O)C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 476
• XLogP3: 1.6
• Topological Polar Surface Area: 57.2

Additional information on (2E)-3-(2H-1,3-benzodioxol-5-yl)-1-{3-(oxolan-3-yl)methoxyazetidin-1-yl}prop-2-en-1-one

Research Brief on (2E)-3-(2H-1,3-benzodioxol-5-yl)-1-{3-(oxolan-3-yl)methoxyazetidin-1-yl}prop-2-en-1-one (CAS: 2321336-56-3)

Recent studies on the compound (2E)-3-(2H-1,3-benzodioxol-5-yl)-1-{3-(oxolan-3-yl)methoxyazetidin-1-yl}prop-2-en-1-one (CAS: 2321336-56-3) have highlighted its potential as a novel therapeutic agent in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique structural features, has been the subject of extensive research due to its promising pharmacological properties, including anti-inflammatory, anticancer, and neuroprotective activities.

The synthesis and characterization of this compound have been detailed in several recent publications. Researchers have employed advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography to confirm its molecular structure and purity. The compound's stability under various physiological conditions has also been investigated, providing valuable insights into its potential as a drug candidate.

In vitro and in vivo studies have demonstrated the compound's efficacy in modulating key biological pathways. For instance, it has been shown to inhibit the activity of specific enzymes involved in inflammatory responses, suggesting its potential use in treating chronic inflammatory diseases. Additionally, its ability to induce apoptosis in cancer cells while sparing normal cells has garnered significant interest in oncology research.

Mechanistic studies have revealed that the compound interacts with multiple molecular targets, including kinases and G-protein-coupled receptors. This multi-targeted approach may explain its broad-spectrum activity and reduced likelihood of resistance development, a common challenge in drug development. Further research is underway to optimize its pharmacokinetic properties and evaluate its safety profile in preclinical models.

The compound's unique chemical structure, featuring a benzodioxole moiety and an azetidine ring, contributes to its high binding affinity and selectivity for its targets. Recent computational modeling studies have provided additional insights into its binding modes, facilitating the design of derivatives with improved potency and reduced off-target effects.

In conclusion, (2E)-3-(2H-1,3-benzodioxol-5-yl)-1-{3-(oxolan-3-yl)methoxyazetidin-1-yl}prop-2-en-1-one represents a promising lead compound for further drug development. Its diverse pharmacological activities and favorable physicochemical properties make it a valuable candidate for addressing unmet medical needs. Future research should focus on advancing this compound through clinical trials to fully realize its therapeutic potential.